![molecular formula C20H25ClFN3O3S B2521399 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride CAS No. 1189913-87-8](/img/structure/B2521399.png)
2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is a chemical compound that is used in scientific research for its potential therapeutic effects. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments. In
Mechanism of Action
The mechanism of action for 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is not yet fully understood. However, it is believed that this compound interacts with certain receptors in the brain and nervous system, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride has been shown to have various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and reduce pain in animal models. Additionally, this compound has been shown to modulate certain neurotransmitters in the brain, which may contribute to its potential as a treatment for anxiety and depression.
Advantages and Limitations for Lab Experiments
One advantage of using 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride in lab experiments is that it has shown potential as a treatment for various diseases and conditions. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride. One direction is to further investigate its mechanism of action and how it interacts with various receptors in the brain and nervous system. Another direction is to explore its potential as a treatment for other diseases and conditions, such as Alzheimer's disease and Parkinson's disease. Additionally, future studies could focus on optimizing the synthesis method for this compound and improving its efficacy and safety in clinical trials.
Synthesis Methods
The synthesis method for 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride involves a series of chemical reactions. The first step involves the reaction of 4-tosylpiperazine with 2-bromoethylamine hydrobromide to produce N-(2-bromoethyl)-4-tosylpiperazine. The second step involves the reaction of N-(2-bromoethyl)-4-tosylpiperazine with 2-fluorobenzoyl chloride to produce 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide. The final step involves the addition of hydrochloric acid to produce 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride.
Scientific Research Applications
2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride has been studied for its potential therapeutic effects in various scientific research applications. One study found that this compound has anti-tumor activity in human breast cancer cells. Another study found that this compound has potential as a treatment for neuropathic pain. Additionally, this compound has been studied for its potential as a treatment for anxiety and depression.
properties
IUPAC Name |
2-fluoro-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FN3O3S.ClH/c1-16-6-8-17(9-7-16)28(26,27)24-14-12-23(13-15-24)11-10-22-20(25)18-4-2-3-5-19(18)21;/h2-9H,10-15H2,1H3,(H,22,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVXABZJQWQNQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)C3=CC=CC=C3F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.